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Compound of Interest

Compound Name: TIM-063

Cat. No.: B15616623 Get Quote

Introduction

TIM-063 is a potent analytical tool for studying cellular signaling pathways. Initially developed

as an ATP-competitive inhibitor of Ca2+/calmodulin-dependent protein kinase kinase (CaMKK),

it has also been identified as a moderate inhibitor of AP2-associated protein kinase 1 (AAK1).

[1][2][3] CaMKK is a key upstream activator for several kinases including CaMKI, CaMKIV, and

protein kinase B/Akt, playing a crucial role in various Ca2+-dependent signaling pathways.[2]

AAK1 is involved in the regulation of clathrin-mediated endocytosis. The dual activity of TIM-
063 makes it a valuable compound for investigating these distinct cellular processes. This

document provides detailed protocols for the application of TIM-063 in COS-7 cells, a

commonly used cell line for transfection and protein expression studies.[2][4]

Data Presentation

The following table summarizes the quantitative inhibitory data for TIM-063 against its known

kinase targets.
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Compound Target Kinase IC50 Value
Cell
Line/System

Notes

TIM-063 AAK1 8.51 µM
In vitro

enzymatic assay

Moderately

inhibits AAK1

enzymatic

activity.[3][5]

TIM-063 CaMKKα/1 ~0.63 µM
In vitro

enzymatic assay

Potent inhibitor

of CaMKK

isoforms.[5]

TIM-063 CaMKKβ/2 Not specified
In vitro

enzymatic assay

Potent inhibitor

of CaMKK

isoforms.[6]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the known signaling pathways affected by TIM-063 and a

general experimental workflow for its application in COS-7 cells.
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Start

1. Culture COS-7 Cells
(DMEM + 10% FBS)

2. Seed Cells
(e.g., 12-well plate)

3. Incubate
(18-24 hours, 37°C, 5% CO2)

4. Transfect (Optional)
(with target kinase construct, e.g., CaMKK)

6. Treat with TIM-063
(Prepare desired concentrations)

For non-transfected cells

5. Incubate Post-Transfection
(24-48 hours)

7. Incubate with Compound
(Determine optimal time course)

8. Perform Downstream Assay
(e.g., Western Blot, Kinase Assay, Imaging)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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